Cas no 1805492-63-0 (2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde
• CAS No: 1805492-63-0
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4890094
• Update Time: 2025-10-19

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-8(10)6-4(3-13)2-12-5(1-11)7(6)14/h2-3,8,14H,1,11H2
• InChI Key： MHBZAYIUYKCRRO-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(CN)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde

Recent Advances in the Study of 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde (CAS: 1805492-63-0)

The compound 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde (CAS: 1805492-63-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of both difluoromethyl and aminomethyl groups, which contribute to its potential as a versatile building block for the synthesis of biologically active molecules.

Recent studies have focused on exploring the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers successfully utilized the aldehyde functionality for condensation reactions with various hydrazine derivatives, yielding potent and selective inhibitors of protein kinases involved in inflammatory pathways.

Structural analysis of 1805492-63-0 reveals several interesting features that contribute to its pharmacological potential. The difluoromethyl group at the 4-position enhances metabolic stability while maintaining favorable physicochemical properties. The hydroxypyridine core provides excellent metal-chelating capabilities, making it particularly suitable for designing enzyme inhibitors that target metalloenzymes. Furthermore, the aminomethyl group offers a convenient handle for further derivatization through amide bond formation or reductive amination reactions.

In the field of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the development of novel antibacterial agents incorporating this scaffold. The researchers found that derivatives of 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. Importantly, these compounds showed excellent selectivity over mammalian cells, suggesting a promising therapeutic window.

The compound's potential in central nervous system (CNS) drug development has also been investigated. Recent preclinical studies have demonstrated that certain derivatives can effectively cross the blood-brain barrier, making them attractive candidates for the treatment of neurodegenerative disorders. Molecular modeling studies suggest that the balanced lipophilicity and hydrogen bonding capacity of the scaffold contribute to its favorable blood-brain barrier penetration properties.

From a synthetic chemistry perspective, several improved methods for the preparation of 1805492-63-0 have been reported in the past two years. A notable advancement is the development of a one-pot, three-component reaction that significantly improves the yield and purity of the final product while reducing the number of purification steps. This methodological improvement has important implications for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the use of this scaffold in targeted protein degradation strategies, particularly in the design of proteolysis-targeting chimeras (PROTACs). The compound's ability to serve as a linker between target-binding warheads and E3 ligase-recruiting moieties is currently under investigation by several research groups, with preliminary results showing promising degradation efficiency for challenging drug targets.

As research on 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxaldehyde continues to advance, it is becoming increasingly clear that this scaffold holds significant potential across multiple therapeutic areas. Future directions include optimization of its physicochemical properties for specific applications, exploration of its use in combination therapies, and investigation of its potential in diagnostic applications. The compound's versatility and demonstrated biological activity make it a valuable addition to the medicinal chemist's toolbox.